N-2,1,3-benzothiadiazol-4-yl-3-phenylpropanamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-3-phenylpropanamide
• InChI: InChI=1S/C15H13N3OS/c19-14(10-9-11-5-2-1-3-6-11)16-12-7-4-8-13-15(12)18-20-17-13/h1-8H,9-10H2,(H,16,19)
• InChI Key: WVSQTIOXWKOHTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NC2=CC=CC3=NSN=C32
• Molecular Formula: C15H13N3OS
• Molecular Weight: 283.4 g/mol

Description

N-2,1,3-benzothiadiazol-4-yl-3-phenylpropanamide, also known as BZTP, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. BZTP is a member of the benzothiadiazole family of compounds, which are known for their diverse biological activities. In

Scientific Research Applications

Antimicrobial Applications

The synthesis of 2-phenylamino-thiazole derivatives, including benzothiazol-4-yl variants, has demonstrated significant antimicrobial activities. These compounds were found to be potent against both Gram-positive and Gram-negative bacterial strains, as well as fungal strains, with some exhibiting higher efficacy than reference drugs (Bikobo et al., 2017).

Fluorescence Characteristics

N,O-chelated fluorine-boron benzamide complexes containing thiadiazoles were synthesized and exhibited excellent photophysical properties, including large Stokes shift and solid-state fluorescence. These characteristics make them potentially useful for applications in organic electronics and as fluorescent dyes (Zhang et al., 2017).

Antiproliferative and Anticancer Activities

Benzothiazole derivatives have been evaluated for their antiproliferative and anticancer activities against various cancer cell lines, with some showing promising results. For instance, microwave-assisted synthesized N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives displayed potent anticancer activity, highlighting their potential as novel anticancer agents (Tiwari et al., 2017).

Inhibitory Effects on Bacterial Secretion Systems

Compounds such as 2-(benzo[1,2,5]thiadiazole-4-sulfonylamino)-5-chloro-N-(3,4-dichloro-phenyl)-benzamide have been identified as inhibitors of the type III secretion system in Yersinia, suggesting a potential role in preventing or treating bacterial infections (Kauppi et al., 2007).

Cerebral Ischemia Markers

Research into nitroimidazole-based thioflavin-T derivatives, closely related to benzothiazol-4-yl compounds, has explored their use as cerebral ischemia markers. These derivatives demonstrated specific localization in ischemic tissue, offering a noninvasive method for detecting cerebral ischemia (Chu et al., 2007).